Cas no 2229564-04-7 (2-methoxy-2-1-(2-methyl-1,3-thiazol-5-yl)cyclopropylacetic acid)

• Product Name: 2-methoxy-2-1-(2-methyl-1,3-thiazol-5-yl)cyclopropylacetic acid
• CAS No: 2229564-04-7
• MF: C₁₀H₁₃NO₃S
• MW: 227.280121564865
• CID: 6000409
• PubChem ID: 165839033
• Update Time: 2025-06-21

2-methoxy-2-1-(2-methyl-1,3-thiazol-5-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-2-1-(2-methyl-1,3-thiazol-5-yl)cyclopropylacetic acid
• 2229564-04-7
• EN300-1750280
• 2-methoxy-2-[1-(2-methyl-1,3-thiazol-5-yl)cyclopropyl]acetic acid

• Inchi： 1S/C10H13NO3S/c1-6-11-5-7(15-6)10(3-4-10)8(14-2)9(12)13/h5,8H,3-4H2,1-2H3,(H,12,13)
• InChI Key： QQGLPPBIACBNOD-UHFFFAOYSA-N
• SMILES： S1C(C)=NC=C1C1(C(C(=O)O)OC)CC1

Computed Properties

• Exact Mass: 227.06161445g/mol
• Monoisotopic Mass: 227.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 87.7Ų

Additional information on 2-methoxy-2-1-(2-methyl-1,3-thiazol-5-yl)cyclopropylacetic acid

Introduction to 2-methoxy-2-1-(2-methyl-1,3-thiazol-5-yl)cyclopropylacetic acid (CAS No. 2229564-04-7)

2-methoxy-2-1-(2-methyl-1,3-thiazol-5-yl)cyclopropylacetic acid, identified by its CAS number 2229564-04-7, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to a class of molecules characterized by a cyclopropylacetic acid core, which is known for its potential biological activity due to the rigid three-membered ring structure. The presence of functional groups such as the methoxy group and the thiazole moiety further enhances its pharmacological relevance, making it a promising candidate for further investigation in drug discovery and development.

The structure of 2-methoxy-2-1-(2-methyl-1,3-thiazol-5-yl)cyclopropylacetic acid incorporates several key pharmacophoric elements that are frequently explored in medicinal chemistry. The cyclopropyl group contributes to steric hindrance, which can influence binding affinity and selectivity, while the thiazole ring is a well-documented scaffold in many bioactive compounds. Additionally, the methoxy group can serve as a hydrogen bond acceptor or participate in hydrophobic interactions, depending on the molecular environment. These features collectively make this compound an intriguing subject for studying its interactions with biological targets.

In recent years, there has been growing interest in cyclopropyl-containing compounds due to their unique chemical properties and biological activities. The cyclopropyl group is known to introduce rigidity into molecules, which can improve binding stability to protein targets. This structural motif has been successfully utilized in various drug candidates, including those targeting enzymes and receptors involved in critical biological pathways. The compound CAS No. 2229564-04-7 represents an advanced scaffold that combines the cyclopropylacetic acid core with additional functional groups designed to modulate biological activity.

The thiazole ring in 2-methoxy-2-1-(2-methyl-1,3-thiazol-5-yl)cyclopropylacetic acid is particularly noteworthy, as it is a common component in many bioactive natural products and synthetic drugs. Thiazole derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The specific substitution pattern on the thiazole ring in this compound may contribute to its unique pharmacological profile, making it a valuable scaffold for designing novel therapeutic agents.

Current research in the field of pharmaceutical chemistry has emphasized the development of small molecules with high selectivity and low toxicity. The compound CAS No. 2229564-04-7 aligns with this trend by incorporating structural elements that are predicted to enhance target specificity while minimizing off-target effects. The methoxy group, for instance, can be positioned strategically to interact with polar residues on a target protein without disrupting essential non-polar interactions. This level of precision is crucial for developing drugs that are both effective and safe.

One of the most exciting aspects of studying compounds like 2-methoxy-2-1-(2-methyl-1,3-thiazol-5-yl)cyclopropylacetic acid is the potential for structure-based drug design. By leveraging computational methods such as molecular docking and molecular dynamics simulations, researchers can predict how this molecule might interact with biological targets at the atomic level. These predictions can then guide experimental efforts to optimize the compound's potency and selectivity. The integration of computational chemistry with traditional wet-lab approaches has significantly accelerated the drug discovery process in recent years.

Recent advancements in bioorganic chemistry have also highlighted the importance of understanding metabolic stability and bioavailability when designing new drug candidates. The structural features of CAS No. 2229564-04-7, including the cyclopropyl group and thiazole ring, may influence its metabolic pathways and overall pharmacokinetics. Investigating these aspects early in the drug development process can help identify potential liabilities before significant resources are invested in further optimization.

The methoxy group in particular has been studied extensively for its role in modulating metabolic stability and bioavailability. In some cases, methoxy substitution can protect a molecule from rapid degradation by metabolic enzymes, while in others it may enhance solubility or binding affinity. The position of this group relative to other functional groups in CAS No. 2229564-04-7 will likely play a critical role in determining its overall pharmacological properties.

Another area of interest is the potential use of this compound as a tool compound for mechanistic studies. By synthesizing analogs with varying substituents on the cyclopropylacetic acid core or thiazole ring, researchers can gain insights into how different structural elements contribute to biological activity. Such studies can provide valuable information for designing next-generation drug candidates with improved properties.

The synthesis of complex molecules like CAS No. 2229564-04-7 presents unique challenges but also opportunities for innovation in synthetic methodology. Advances in synthetic techniques have enabled chemists to construct intricate molecular frameworks with high precision and yield. These methods are essential for preparing libraries of compounds that can be screened for biological activity using high-throughput screening (HTS) platforms.

In conclusion,2-methoxy-2-(1-(2-methylthiazolizin–5–yloxymethyl)–cyclopропанecarboxylic acid (CAS No.) represents an exciting opportunity for research and development in pharmaceutical chemistry and bioorganic chemistry Its unique structure combining multiple pharmacophoric elements positions it as a promising candidate for further investigation into potential therapeutic applications Furthermore ongoing advancements in computational biology synthetic methodology will continue to drive progress